Synthetic Yield Improvement for (1S,4S) Enantiomer
An improved, scalable synthesis of the (1S,4S)-enantiomer of the core scaffold achieves a 70% overall yield over six steps, compared to a previously reported 59% yield over seven steps for the same scaffold [1]. This Cbz-based protocol uses mild conditions and avoids hazardous diazomethane, making the scaffold more accessible for procurement [1].
| Evidence Dimension | Total Synthetic Yield for (1S,4S)-enantiomer |
|---|---|
| Target Compound Data | 70% (6 steps, Cbz protection) |
| Comparator Or Baseline | 59% (7 steps, Benzoyl protection, Portoghese method) |
| Quantified Difference | +11 percentage points yield, 1 fewer synthetic step |
| Conditions | Synthesis from trans-4-hydroxy-L-proline |
Why This Matters
Higher yield and reduced step count lower production costs and increase the commercial viability and consistent supply of this specific stereoisomer.
- [1] Zhao, Y., et al. (2013). An improved synthesis of (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane. Chinese Chemical Letters, 24(12), 1085-1087. View Source
